Cas no 1803606-33-8 ([1-(methylamino)cyclopropyl]methanol;hydrochloride)

• Product Name: [1-(methylamino)cyclopropyl]methanol;hydrochloride
• CAS No: 1803606-33-8
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD28505801
• CID: 4617818
• PubChem ID: 118666117
• Update Time: 2025-07-20

[1-(methylamino)cyclopropyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(methylamino)cyclopropyl]methanol;hydrochloride
• (1-(methylamino)cyclopropyl)methanol hydrochloride
• PS-16644
• [1-(methylamino)cyclopropyl]methanol hydrochloride
• MFCD28505801
• EN300-211403
• SCHEMBL17443677
• (1-(Methylamino)cyclopropyl)methanol HCl
• DB-102423
• Z2065788496
• GZTLQSXXVMAGFZ-UHFFFAOYSA-N
• CS-0109785
• (1-(methylamino)cyclopropyl)methanolhydrochloride
• 1803606-33-8
• [1-(methylamino)cyclopropyl]methanol HCl

• MDL： MFCD28505801
• Inchi： 1S/C5H11NO.ClH/c1-6-5(4-7)2-3-5;/h6-7H,2-4H2,1H3;1H
• InChI Key： GZTLQSXXVMAGFZ-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CC1)NC

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on [1-(methylamino)cyclopropyl]methanol;hydrochloride

Professional Introduction to [1-(methylamino)cyclopropyl]methanol;hydrochloride (CAS No. 1803606-33-8)

The compound [1-(methylamino)cyclopropyl]methanol;hydrochloride, identified by its CAS number 1803606-33-8, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopropyl group and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable candidate for further research and development.

In recent years, the exploration of novel scaffolds in drug discovery has led to the investigation of various heterocyclic compounds. The cyclopropyl moiety, in particular, has been recognized for its ability to influence the pharmacokinetic and pharmacodynamic properties of molecules. Studies have demonstrated that cyclopropyl-containing compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This has made them attractive for the design of next-generation therapeutics.

The hydrochloride salt form of [1-(methylamino)cyclopropyl]methanol further contributes to its pharmaceutical relevance. Salt formation is a common strategy in drug development to improve solubility, bioavailability, and shelf life. The hydrochloride derivative not only enhances the solubility of the compound in aqueous solutions but also modulates its pharmacological activity. This makes it a promising candidate for formulation development and preclinical studies.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential therapeutic activity. The structural features of [1-(methylamino)cyclopropyl]methanol;hydrochloride make it an interesting candidate for virtual screening against various biological targets. Preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents.

Moreover, the incorporation of the methylamino group into the cyclopropyl scaffold introduces additional functional diversity. Methylamino groups are known to enhance lipophilicity and binding affinity, which are critical factors in drug design. The combination of these features makes [1-(methylamino)cyclopropyl]methanol;hydrochloride a versatile molecule with potential applications in multiple therapeutic areas.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments have shown promising results in terms of inhibitory effects on certain enzymes relevant to metabolic disorders. The cyclopropyl group appears to play a crucial role in modulating the enzyme's active site, leading to potent inhibition. These findings suggest that further optimization could lead to the development of novel therapeutic agents targeting these enzymes.

The hydrochloride salt form has also been investigated for its potential role in drug delivery systems. The enhanced solubility provided by the salt form allows for easier formulation into oral and injectable dosage forms. This is particularly important for compounds that require precise dosing and rapid absorption. The stability and bioavailability of [1-(methylamino)cyclopropyl]methanol;hydrochloride make it a suitable candidate for clinical development.

As research continues, the potential applications of this compound are likely to expand. The unique structural features of [1-(methylamino)cyclopropyl]methanol;hydrochloride, combined with its favorable physicochemical properties, position it as a promising lead for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the discovery and development process, bringing new treatments to patients in need.

The growing interest in cyclopropyl-containing compounds underscores their importance in modern drug discovery. The ability to fine-tune their structural features allows for the creation of molecules with tailored pharmacological properties. As our understanding of these compounds evolves, so too will their applications in medicine. The future holds great promise for innovations derived from such versatile chemical entities.